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Compound of Interest

Compound Name: 3-Bromo-4-iodoaniline

Cat. No.: B1342403 Get Quote

For Immediate Use By Laboratory Professionals

This guide provides essential safety and logistical information for the handling and disposal of

3-Bromo-4-iodoaniline (CAS No. 860435-38-7). Adherence to these protocols is critical for

ensuring a safe laboratory environment and the integrity of your research. This information has

been compiled from established safety data for 3-Bromo-4-iodoaniline and structurally related

aromatic amines and halogenated compounds.

Hazard Assessment
3-Bromo-4-iodoaniline is classified as a hazardous substance. Key hazards include:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]

General hazards associated with aromatic amines include the potential for

methemoglobinemia, with symptoms such as headache, dizziness, and cyanosis (bluish

discoloration of the skin).
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A multi-layered approach to PPE is mandatory when handling 3-Bromo-4-iodoaniline to

prevent exposure. The following table summarizes the required equipment.
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Protection Level Equipment Purpose & Specifications

Primary Engineering Control Certified Chemical Fume Hood

To minimize inhalation

exposure to dust and vapors.

All handling of the solid and its

solutions should occur within a

fume hood.

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles are essential to

protect against splashes. A

face shield provides broader

protection, especially when

handling larger quantities or

during vigorous reactions.

Hand Protection
Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact.

Double-gloving is strongly

recommended as all

disposable gloves have a

degree of permeability. Gloves

should be changed frequently

and immediately upon

contamination.

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside of a fume hood or if

engineering controls are

insufficient to maintain airborne

concentrations below exposure

limits. The type of respirator

will depend on the specific

conditions of use.
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Operational and Disposal Plan
A systematic approach to the handling and disposal of 3-Bromo-4-iodoaniline is crucial for

safety and to ensure experimental accuracy.

Experimental Protocol
Step 1: Pre-Handling Preparation

Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

identifying all potential hazards.

Emergency Equipment: Ensure that a safety shower, eyewash station, and appropriate fire

extinguisher are readily accessible and in good working order.

Spill Kit: Have a spill kit containing absorbent materials (e.g., vermiculite or sand), and

appropriate waste bags readily available.

PPE: Don all required PPE as outlined in the table above before entering the designated

handling area.

Step 2: Handling the Compound

Weighing: When weighing the solid compound, use a balance inside a chemical fume hood

or a ventilated balance enclosure to avoid generating and inhaling dust.

Dissolving: When preparing solutions, add the solid 3-Bromo-4-iodoaniline to the solvent

slowly and carefully to prevent splashing.

Reactions: For chemical reactions, use appropriate glassware and ensure the apparatus is

securely set up within the fume hood.

Step 3: Post-Handling Decontamination

Work Area: Wipe down the work surface within the fume hood with an appropriate solvent

and cleaning agent.
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Equipment: Thoroughly clean all glassware and equipment that came into contact with the

chemical.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination, and dispose

of disposable items in the designated waste stream. Wash hands thoroughly after removing

gloves.

Disposal Plan
Waste Segregation and Collection

Halogenated Waste: All solid waste (e.g., contaminated gloves, paper towels) and liquid

waste containing 3-Bromo-4-iodoaniline must be collected in a designated, properly

labeled hazardous waste container for halogenated organic compounds.

Container Management: Waste containers should be kept tightly closed when not in use and

stored in a cool, dry, and well-ventilated secondary containment area, away from

incompatible materials such as strong oxidizing agents and acids.

Waste Disposal

Authorized Disposal: Disposal of halogenated waste must be conducted through an

authorized hazardous waste disposal company. Do not dispose of this chemical down the

drain or in regular trash.

Regulatory Compliance: Ensure all local, state, and federal regulations for hazardous waste

disposal are strictly followed.

Workflow Visualization
The following diagram illustrates the complete workflow for handling 3-Bromo-4-iodoaniline,

from initial preparation to final disposal, emphasizing critical safety checkpoints.
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Caption: Operational and Disposal Workflow for 3-Bromo-4-iodoaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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